6-methyl-4-oxo-N-phenyl-4,5-dihydropyrazolo[1,5-a]pyrazine-2-carboxamide

• IUPAC Name: 6-methyl-4-oxo-N-phenyl-5H-pyrazolo[1,5-a]pyrazine-2-carboxamide
• InChI: InChI=1S/C14H12N4O2/c1-9-8-18-12(14(20)15-9)7-11(17-18)13(19)16-10-5-3-2-4-6-10/h2-8H,1H3,(H,15,20)(H,16,19)
• InChI Key: LFCBZJXJQBLCNH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C(=CC(=N2)C(=O)NC3=CC=CC=C3)C(=O)N1
• Molecular Formula: C14H12N4O2
• Molecular Weight: 268.27 g/mol

Description

“6-methyl-4-oxo-N-phenyl-4,5-dihydropyrazolo[1,5-a]pyrazine-2-carboxamide” is a chemical compound with the molecular formula C14H12N4O2. It is a part of the pyrazolo[1,5-a]pyrimidines family, which are important scaffolds present in many synthetic drugs.

Synthesis Analysis

The synthesis of similar compounds has been studied in detail. For instance, the Biginelli-type reaction of 5-amino-3-arylpyrazole-4-carbonitriles with aldehydes and 1,3-dicarbonyl compounds was found to proceed in boiling DMF to give 2-aryl-6-RC(O)-4,7-dihydropyrazolo[1,5-a]pyrimidin-3-carbonitriles in good yields. The reaction requires no catalysts.

Chemical Reactions Analysis

Pyrazolo[1,5-a]pyrazin-4(5H)-ones, a related class of compounds, react regioselectively with N-iodosuccinimide in the presence of N-methylmorpholine to form 7-iodo derivatives. Their carbonylation, catalyzed with Pd(dppf)Cl2 under pressure in MeOH solution, yielded methyl 4-oxo-4,5-dihydropyrazolo-[1,5-a]pyrazine-7-carboxylates, which were transformed into the corresponding carboxylic acids by alkaline hydrolysis.

Scientific Research Applications

Synthesis and Derivative Formation

• Researchers have explored the synthesis of novel heterocyclic compounds using derivatives similar to 6-methyl-4-oxo-N-phenyl-4,5-dihydropyrazolo[1,5-a]pyrazine-2-carboxamide. For example, El‐Dean et al. (2018) synthesized a series of novel heterocycles by reacting a similar compound with various α-halocarbonyl compounds, resulting in derivatives with potential pharmacological activities (El‐Dean et al., 2018).
• The synthesis and characterization of new 5-aminopyrazole and pyrazolo[1,5-a]pyrimidine derivatives, with cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells, were reported by Hassan et al. (2014), highlighting the compound's potential in cancer research (Hassan et al., 2014).

Anticancer Activity

• Abdellatif et al. (2014) synthesized derivatives of pyrazolo[3,4-d]pyrimidin-4-one, demonstrating significant antitumor activity on the MCF-7 human breast adenocarcinoma cell line. This research indicates the potential of 6-methyl-4-oxo-N-phenyl-4,5-dihydropyrazolo[1,5-a]pyrazine-2-carboxamide derivatives in anticancer treatments (Abdellatif et al., 2014).

Antimicrobial Activity

• Research by Hafez et al. (2015) on polysubstituted and condensed pyrazolopyranopyrimidine and pyrazolopyranotriazine derivatives, which can be synthesized from similar compounds, revealed potent antibacterial agents with activities comparable to norfloxacin and higher antifungal activity compared to fluconazole (Hafez et al., 2015).

Antiviral Activity

• A study by Hebishy et al. (2020) described the synthesis of novel benzamide-based 5-aminopyrazoles and related derivatives, showing significant antiavian influenza virus activity, which suggests a potential application in antiviral drug development (Hebishy et al., 2020).